(E)-3-(2-chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H14ClN5O2/c19-14-5-2-1-4-12(14)6-7-15(25)24-10-13(11-24)18-22-17(23-26-18)16-20-8-3-9-21-16/h1-9,13H,10-11H2/b7-6+
• InChI Key: VPWHHWCHUIWAOW-VOTSOKGWSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CC=C2Cl)C3=NC(=NO3)C4=NC=CC=N4
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CC=C2Cl)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C18H14ClN5O2
• Molecular Weight: 367.8 g/mol
• CAS No.: 1331404-47-7

Description

(E)-3-(2-chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H14ClN5O2 and its molecular weight is 367.79. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Characterization of Related Derivatives : Similar compounds have been synthesized and characterized, showing significant antimicrobial activity against various bacterial strains, including E. coli, P. aeruginosa, S. aureus, and C. albicans (Dodiya et al., 2012).
• Antibacterial and Antifungal Screening : Another study synthesized derivatives featuring quinoline nucleus with 1,3,4-oxadiazole and azetidinone, which exhibited antibacterial and antifungal activity against various microorganisms (Desai et al., 2014).

Anticancer Applications

• Synthesis for Anticancer Study : Certain pyrimidine-based derivatives similar to the compound have been synthesized and tested for their anticancer activity. These studies often include molecular docking to predict potential efficacy against cancer cell lines (Katariya et al., 2021).

Antitubercular Agents

• Synthesis and Evaluation for Antituberculosis : Pyrimidine-based compounds have also been evaluated for their potential as antitubercular agents. This research often involves testing against various strains of tuberculosis-causing bacteria (Patel et al., 2006).

Plant Growth Stimulation

• Agricultural Applications : Some derivatives containing pyrimidine and other related compounds have shown promising results in stimulating plant growth, which could have implications for agricultural science (Pivazyan et al., 2019).

Antioxidant and Anti-inflammatory Properties

• Potential for Treating Inflammation : Research has been conducted on derivatives with structures related to the compound , focusing on their potential anti-inflammatory and antioxidant properties (Selvam et al., 2012).